5-bromo-3-fluoropyrazin-2-amine

• IUPAC Name: 5-bromo-3-fluoropyrazin-2-amine
• InChI: InChI=1S/C4H3BrFN3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8)
• InChI Key: XVNDUAPTGMDCEX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)N)F)Br
• Molecular Formula: C4H3BrFN3
• Molecular Weight: 191.99 g/mol

Description

5-Bromo-3-fluoropyrazin-2-amine (5-BrFP) is a heterocyclic amine that is widely used in synthetic organic chemistry. It is a versatile building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. Its unique properties make it an attractive choice for a wide range of applications.

Scientific Research Applications

5-bromo-3-fluoropyrazin-2-amine has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and material science. It has been used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of heterocyclic compounds, such as imidazoles and pyridines. Additionally, it has been used in the synthesis of peptide derivatives and peptide mimics.

Mechanism of Action

The mechanism of action of 5-bromo-3-fluoropyrazin-2-amine is not fully understood. However, it is believed that the bromine atom in the molecule reacts with the nucleophilic sites of the target molecule, resulting in the formation of a covalent bond. The reaction is accelerated by the presence of a base, such as potassium carbonate or sodium hydroxide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-3-fluoropyrazin-2-amine are not fully understood. However, it is believed that it has the potential to affect the metabolism of certain molecules, such as proteins and carbohydrates. Additionally, it may have an effect on the activity of certain enzymes, such as cytochrome P450.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-bromo-3-fluoropyrazin-2-amine is its high yield in laboratory experiments. Additionally, it is easy to synthesize and can be used in a variety of reactions. However, it is important to note that the reaction of 5-bromo-3-fluoropyrazin-2-amine with nucleophilic sites is not always successful and may result in the formation of by-products. Additionally, it is important to note that the reaction is sensitive to temperature and pH, and the reaction must be carefully monitored to ensure the desired product is obtained.

Future Directions

There are a number of possible future directions for the use of 5-bromo-3-fluoropyrazin-2-amine. It could be used in the synthesis of novel drugs or agrochemicals. Additionally, it could be used in the synthesis of peptide derivatives or peptide mimics. Additionally, it could be used in the synthesis of heterocyclic compounds, such as imidazoles and pyridines. Finally, it could be used in the synthesis of polymers or nanomaterials.

Synthesis Methods

The synthesis of 5-bromo-3-fluoropyrazin-2-amine is accomplished by the reaction of bromoacetyl chloride with 3-fluoropyrazine in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction yields 5-bromo-3-fluoropyrazin-2-amine in high yields. The reaction is simple and can be carried out at room temperature.